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Introduction

The Ostwald process, developed by German chemist Wilhelm Ostwald in 1902, is the
cornerstone of modern nitric acid (HNOs) production.[1][2] This industrial method catalytically
oxidizes ammonia (NHs) to generate nitric acid, a critical raw material for the manufacturing of
fertilizers (notably ammonium nitrate), explosives (like TNT and nitroglycerin), dyes, and
various pharmaceuticals.[1] Its close association with the Haber-Bosch process, which provides
the necessary ammonia feedstock, has solidified its importance in the global chemical industry.
[3] This guide provides a detailed technical overview of the core principles, operational
parameters, and experimental methodologies central to the Ostwald process.

Core Chemical Principles and Reactions

The conversion of ammonia to nitric acid via the Ostwald process occurs in three principal
exothermic stages.[1][4]

o Catalytic Oxidation of Ammonia: Ammonia is oxidized with oxygen in the presence of a
catalyst to form nitric oxide (NO) and water. This is a highly exothermic reaction.[3]

o 4NHs(g) + 50:(g) — 4NO(g) + 6H20(g) (AH = -905.2 kd/mol)[3]
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o Oxidation of Nitric Oxide: The nitric oxide produced is then further oxidized with oxygen to
form nitrogen dioxide (NO2).[5]

o 2NO(g) + O2(g) ~ 2NO2(g) (AH = -114.2 kJ/mol)[3]

» Absorption in Water: Nitrogen dioxide is absorbed into water to produce nitric acid and nitric
oxide. The nitric oxide is recycled back into the process to improve efficiency.[5][6]

o 3NO2(g) + H20(l) — 2HNOs(aq) + NO(g) (AH = -138 kJ/mol)[5]

Industrial Process Workflow

The industrial implementation of the Ostwald process is a continuous operation involving
several key units, as illustrated in the workflow diagram below. The process begins with the
compression and mixing of filtered air and gaseous ammonia, which is then fed into a catalytic
converter.[7] The resulting hot nitric oxide gas is cooled, often using heat exchangers to
recover energy.[8] Subsequently, the nitric oxide is oxidized to nitrogen dioxide in an oxidation
chamber before being fed into an absorption tower.[7] In the absorption tower, the nitrogen
dioxide flows counter-current to a spray of water, forming nitric acid.[7][9] The final product is
typically a 55-68% aqueous solution of nitric acid.[7][8]
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Figure 1: Industrial workflow of the Ostwald process for nitric acid production.
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Quantitative Process Parameters

The efficiency and yield of the Ostwald process are highly dependent on the operational
conditions at each stage. Modern plants are typically designed as single or dual-pressure
systems, with pressures ranging from medium (1.7-6.5 bar) to high (>8 bar).[10] High-pressure
plants generally achieve lower NOx emissions.[10]

Stage 1: NHs Stage 2: NO Stage 3:
Parameter o o . Source(s)
Oxidation Oxidation Absorption
Temperature 800-950 °C 50-150 °C <100 °C [31[51[8]
Pressure 4-10 atm Up to 116 psia 5-10 atm [31[61[81I9]

90% Platinum,
None

Catalyst 10% Rhodium None [3][4]
(Homogeneous)
gauze
NHs:Air Ratio 1:8 by volume N/A N/A [7]
] o >95% conversion  Promoted by low  Produces 55-
Yield/Efficiency [4119]

of NHs T, high P 68% HNOs

Catalysis in Ammonia Oxidation

The catalytic oxidation of ammonia is the most critical step in the Ostwald process. The
standard catalyst is a platinum-rhodium alloy (typically 90% Pt, 10% Rh) in the form of a woven
or knitted gauze.[3][4][11] The rhodium is added to increase the strength of the catalyst and
improve the yield of nitric oxide.[3] While platinum-based catalysts are highly efficient, their cost
has driven research into alternatives, such as cobalt oxide-based catalysts.[11]

During the reaction, several competing side reactions can occur, reducing the selectivity
towards nitric oxide. These are minimized by optimizing reaction conditions and reducing the
contact time of the gas mixture with the catalyst.[3]
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Figure 2: Main and side reaction pathways on the catalyst surface.

Experimental Protocols
Lab-Scale Catalyst Preparation (Platinum on Fused
Silica Wool)

This protocol describes a method for preparing a platinum-on-fused silica wool catalyst,
suitable for laboratory-scale demonstrations of the Ostwald process.[12]

o Materials: Platinum wire/foil, aqua regia (3:1 HCI:HNO3), sodium chloride (NaCl), fused silica

wool, ascorbic acid.
e Procedure:

Dissolve a known quantity of platinum in aqua regia to form hexachloroplatinic acid
(H2PtCls).

[e]

[¢]

Add sodium chloride to the solution to precipitate sodium hexachloroplatinate (NazPtCls).

Dissolve the sodium hexachloroplatinate precipitate in distilled water.

o

(¢]

Introduce a weighed amount of fused silica wool into the solution.
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o

o

Add ascorbic acid to the solution. The ascorbic acid acts as a reducing agent, depositing
fine platinum metal particles onto the surface of the silica wool.

The catalyst is then carefully removed, washed with distilled water, and dried.

Catalytic Activity Measurement

This protocol outlines a general setup for measuring the catalytic oxidation of nitric oxide, a key

reaction in the process, under simulated industrial conditions.[13][14]

o Apparatus: A lab-scale fixed-bed reactor (e.g., quartz or stainless steel tube), mass flow

controllers for reactant gases (NO, Oz, H20, Ar/N2), a furnace for temperature control, a

back-pressure regulator, and gas analysis equipment (e.g., FTIR analyzer, mass

spectrometer).[13][14]

e Procedure:

[¢]

A known weight of the catalyst (e.g., wash-coated monolith or powder mixed with SiC) is
loaded into the reactor.[13]

The catalyst is pre-treated, often by reduction in a hydrogen atmosphere (e.g., 5% Hz/Ar)
at elevated temperatures (e.g., 400 °C).[13]

The reactor is brought to the desired reaction temperature (e.g., 350 °C) and pressure
(e.g., 4 bar).[13]

A simulated feed gas mixture is introduced into the reactor using mass flow controllers. A
typical composition could be 10% NO, 6% Oz, 15% H20, with the remainder being an inert
gas like Argon.[13][15]

The composition of the product gas stream exiting the reactor is continuously monitored
using the gas analyzer to determine the conversion of NO to NO2.[14]

Isothermal experiments are conducted by maintaining a constant temperature while
varying other parameters like gas composition or flow rate (Weight Hourly Space Velocity -
WHSV) to study the catalyst's performance and stability over time.[13]
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Conclusion

The Ostwald process remains the predominant method for industrial nitric acid synthesis, a
testament to its efficiency and scalability.[1][4] The core of the process lies in the high-
temperature catalytic oxidation of ammonia, a step that has been extensively optimized through
catalyst development and process engineering.[13] Future advancements are likely to focus on
further improving catalyst efficiency, reducing the reliance on expensive platinum-group metals,
and minimizing the environmental impact, particularly the emission of nitrous oxide (N20), a
potent greenhouse gas.[4][16] The detailed understanding of reaction kinetics,
thermodynamics, and catalytic mechanisms continues to be a critical area of research for
scientists and engineers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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